5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]pyridine

• Molecular Formula: C22H36BBrN2O2Si
• Molecular Weight: 479.3 g/mol
• IUPAC Name: [5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridin-1-yl]-tri(propan-2-yl)silane
• InChI: InChI=1S/C22H36BBrN2O2Si/c1-14(2)29(15(3)4,16(5)6)26-13-19(18-11-17(24)12-25-20(18)26)23-27-21(7,8)22(9,10)28-23/h11-16H,1-10H3
• InChI Key: GMVXKPUTHFIIAG-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(C3=C2C=C(C=N3)Br)[Si](C(C)C)(C(C)C)C(C)C

Description

5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine (CAS 1072152-50-1) is a boronic ester-functionalized heterocyclic compound with a molecular formula of C₁₃H₁₆BBrN₂O₂ and a molecular weight of 322.99 g/mol . Its structure features a pyrrolo[2,3-b]pyridine core substituted at the 3-position with a pinacol boronate ester and at the 1-position with a triisopropylsilyl (TIPS) group, while the 5-position carries a bromine atom. The TIPS group serves as a protective moiety for the nitrogen atom, enhancing stability and solubility during synthetic applications, particularly in palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura couplings .

Biological Activity

5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]pyridine is a complex organic compound with significant potential in medicinal chemistry. This compound is characterized by its unique structural features which may confer specific biological activities. Research into its biological activity focuses primarily on its role as a kinase inhibitor and its potential therapeutic applications.

Chemical Structure and Properties

The molecular formula for this compound is $C_{13}H_{16}BBrN_{2}O_{2}$ with a molecular weight of approximately 322.99 g/mol. Its structure includes a bromine atom and a dioxaborolane moiety which are critical for its biological activity.

Kinase Inhibition

Recent studies have indicated that compounds similar to 5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]pyridine exhibit significant inhibition of various kinases. Kinases are pivotal in regulating cellular processes such as growth and metabolism. The inhibition of specific kinases can lead to therapeutic effects in diseases such as cancer.

Table 1: Kinase Inhibition Profile

Kinase	IC50 Value (µM)	Remarks
EGFR	0.05	High selectivity for mutant forms
BCR-ABL	0.02	Effective against resistant mutations
PDGFR	0.15	Moderate selectivity

The mechanism by which this compound exerts its biological effects primarily involves the competitive inhibition of ATP binding to the kinase domain. This action prevents the phosphorylation of substrate proteins that are essential for signal transduction pathways involved in cell proliferation and survival.

Case Studies and Research Findings

Several studies have been conducted to evaluate the efficacy and safety of this compound in preclinical models:

• Study on Cancer Cell Lines : A study published in Journal of Medicinal Chemistry demonstrated that the compound effectively inhibited the proliferation of various cancer cell lines with IC50 values significantly lower than those observed for traditional chemotherapeutics .
• In Vivo Efficacy : In vivo studies using mouse models of leukemia showed that treatment with this compound resulted in a marked reduction in tumor size compared to controls. The study highlighted the compound's potential as a targeted therapy with reduced off-target effects .
• Safety Profile : Toxicological assessments revealed that while the compound exhibits potent biological activity, it also presents some acute toxicity at higher dosages. Careful dose optimization is recommended to minimize adverse effects .

Scientific Research Applications

Drug Discovery

This compound has been investigated for its potential as a pharmaceutical agent. The pyrrolo[2,3-b]pyridine framework is known for its biological activity and has been utilized in the development of inhibitors for various diseases.

• Case Study : Research has demonstrated that derivatives of pyrrolo[2,3-b]pyridine exhibit potent activity against certain cancer cell lines. The incorporation of the boron-containing moiety enhances the compound's interaction with biological targets, making it a valuable candidate for further development in oncology .

Synthetic Intermediates

The compound serves as an important intermediate in organic synthesis. The presence of the boron functional group allows for cross-coupling reactions that are essential in constructing complex organic molecules.

• Application : In Suzuki-Miyaura cross-coupling reactions, this compound can react with various electrophiles to form biaryl compounds, which are crucial in the synthesis of agrochemicals and pharmaceuticals .

Material Science

Due to its unique structural properties, this compound is explored for applications in materials science, particularly in developing organic electronic materials.

• Research Insight : Studies indicate that incorporating boron into organic semiconductors can enhance charge transport properties. This makes compounds like 5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]pyridine promising candidates for use in organic light-emitting diodes (OLEDs) and solar cells .

Comparison with Similar Compounds

Halogen Substitution

• 5-Bromo vs. 5-Chloro/5-Fluoro Analogs: 5-Chloro-6-iodo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine (CAS: N/A): This compound substitutes bromine with chlorine and iodine at positions 5 and 6, respectively. The chloro and iodo groups alter electronic properties and reactivity; iodine’s larger atomic radius increases steric hindrance, while bromine’s moderate leaving-group ability makes it more reactive in nucleophilic substitutions compared to chlorine .

Boronate Ester Position and Protecting Groups

• 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS: N/A): Lacks the TIPS group and substitutes bromine with chlorine. The absence of TIPS simplifies synthesis but reduces stability under basic conditions, limiting its utility in multi-step reactions .
• 2-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine (CAS: N/A): Features an ethyl group at position 2, introducing steric effects that may slow coupling reactions compared to the brominated analog .

Cross-Coupling Efficiency

• The target compound’s bromine atom and boronate ester enable dual reactivity: bromine participates in Buchwald-Hartwig aminations, while the boronate ester facilitates Suzuki-Miyaura couplings. For example, 5-Bromo-3-(pyridin-3-ylethynyl)-1H-pyrrolo[2,3-b]pyridine (20b) lacks the boronate group, limiting its utility to single-step couplings .
• 5-(3,4-Dimethoxyphenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (9) and derivatives (e.g., 11–14) demonstrate the versatility of aldehyde-functionalized analogs in condensation reactions, but they lack the boronate’s coupling capability .

Protection Group Strategies

• The TIPS group in the target compound contrasts with tosyl (Ts) or SEM (2-(trimethylsilyl)ethoxymethyl) protections in analogs like 5-Bromo-1-tosyl-pyrrolo[2,3-b]pyridine-3-carbaldehyde (10). TIPS offers superior steric protection and stability under acidic conditions, whereas Ts groups require harsher deprotection conditions (e.g., strong bases) .

Physicochemical Properties

Solubility and Stability

• The TIPS group enhances solubility in nonpolar solvents (e.g., THF, dichloromethane) compared to non-silylated analogs like 5-Bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine (15), which may precipitate in organic phases .
• 5-Bromo-3-nitro-1H-pyrrolo[2,3-b]pyridine (23) exhibits lower thermal stability due to the nitro group’s oxidative liability, whereas the boronate ester in the target compound is stable under inert atmospheres .

Crystallinity

• The target compound typically crystallizes as a white solid (purity ≥95%), whereas analogs with bulkier substituents (e.g., N-(5-Phenyl-1H-pyrrolo[2,3-b]pyridin-3-yl)nicotinamide (8a)) form amorphous solids due to disrupted molecular packing .

Data Tables

Table 2: Yield and Purity of Selected Analogs

Compound	Yield (%)	Purity (%)	Reference
Target Compound	75–83	≥95
5-Bromo-3-(pyridin-3-ylethynyl)-1H-pyrrolo[2,3-b]pyridine (20b)	75	98
N-(5-Phenyl-1H-pyrrolo[2,3-b]pyridin-3-yl)nicotinamide (8a)	36	99

Preparation Methods

Synthesis of 1-(Triisopropylsilyl)-1H-Pyrrolo[2,3-b]Pyridine

The foundational step in the synthesis involves protecting the pyrrolo[2,3-b]pyridine scaffold at the 1-position with a triisopropylsilyl (TIPS) group. This is achieved by reacting 1H-pyrrolo[2,3-b]pyridine with triisopropylsilyl chloride (TIPSCl) in the presence of a base such as imidazole or 2,6-lutidine. The TIPS group enhances solubility, stabilizes the heterocycle against undesired side reactions, and directs subsequent electrophilic substitutions.

Key Reaction:
$$
\text{1H-Pyrrolo[2,3-b]pyridine} + \text{TIPSCl} \xrightarrow{\text{Base, DMF}} \text{1-(Triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine}
$$

Halogenation at Position 5

Bromination of the Protected Scaffold

Bromination at position 5 is critical for introducing the bromo substituent required for downstream functionalization. Electrophilic bromination using bromine (Br₂) in acetic acid or dimethylformamide (DMF) selectively targets the 5-position due to the electron-donating effect of the TIPS group at position 1. This step yields 5-bromo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine with high regioselectivity.

Optimized Conditions:

• Reagent: Br₂ (1.1 equiv) in glacial acetic acid
• Temperature: 0°C to room temperature
• Yield: 85–92%

Boronate Ester Installation at Position 3

Miyaura Borylation of 3-Bromo Intermediate

To introduce the boronate ester at position 3, the intermediate 3-bromo-5-bromo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine must first be synthesized. This is achieved via a second bromination at position 3 using N-bromosuccinimide (NBS) under radical initiation conditions (e.g., AIBN in CCl₄). Subsequent Miyaura borylation replaces the 3-bromo substituent with a pinacol boronate group using bis(pinacolato)diboron (B₂Pin₂) and a palladium catalyst.

Reaction Protocol:

• Halogenation at Position 3:
  $$
  \text{5-Bromo-1-TIPS-pyrrolo[2,3-b]pyridine} + \text{NBS} \xrightarrow{\text{AIBN, CCl₄}} \text{3,5-Dibromo-1-TIPS-pyrrolo[2,3-b]pyridine}
  $$
  • Yield: 78%

• Miyaura Borylation:
  $$
  \text{3,5-Dibromo-1-TIPS-pyrrolo[2,3-b]pyridine} + \text{B₂Pin₂} \xrightarrow{\text{Pd(dppf)Cl₂, KOAc}} \text{5-Bromo-3-Bpin-1-TIPS-pyrrolo[2,3-b]pyridine}
  $$
  • Catalyst: Pd(dppf)Cl₂ (5 mol%)
  • Solvent: 1,4-Dioxane, 100°C, 12 hours
  • Yield: 65–70%

Alternative Pathways and Mechanistic Insights

Directed Ortho-Metalation Approach

An alternative method involves directed metalation of the TIPS-protected scaffold. Using lithium diisopropylamide (LDA), the 3-position is deprotonated and quenched with triisopropyl borate, followed by pinacol esterification to yield the boronate group. This method avoids the need for a brominated intermediate but requires stringent anhydrous conditions.

Key Steps:
$$
\text{5-Bromo-1-TIPS-pyrrolo[2,3-b]pyridine} \xrightarrow{\text{LDA, -78°C}} \text{Lithiated intermediate} \xrightarrow{\text{B(OiPr)₃}} \text{Boronic acid} \xrightarrow{\text{Pinacol}} \text{Boronate ester}
$$

Challenges and Optimization

Regioselectivity in Halogenation

The electron-donating TIPS group at position 1 directs electrophilic substitution to position 3 or 5, depending on reaction conditions. While bromine in acetic acid favors position 5, radical bromination (NBS/AIBN) targets position 3 due to stability of the radical intermediate.

Stability of the Boronate Ester

The pinacol boronate group is sensitive to protic solvents and strong acids. Reactions post-borylation must employ mild conditions (e.g., Suzuki couplings at neutral pH) to prevent deboronation.

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield	Advantages
Miyaura Borylation	Sequential bromination → Pd-catalyzed borylation	65–70%	Scalable, uses commercial reagents
Directed Metalation	LDA-mediated deprotonation → Boronation	60–68%	Avoids halogen intermediates
Radical Bromination	NBS/AIBN → Miyaura borylation	70–75%	High regioselectivity for position 3